Cas no 1428347-69-6 (1-[3-({3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)phenyl]ethan-1-one)

• Product Name: 1-[3-({3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)phenyl]ethan-1-one
• CAS No: 1428347-69-6
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 5782952
• PubChem ID: 71784573
• Update Time: 2025-06-12

1-[3-({3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• VU0531426-1
• 1428347-69-6
• F6064-8642
• 1-(3-((3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone
• 1-[3-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]sulfonylphenyl]ethanone
• AKOS024531352
• 1-[3-({3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)phenyl]ethan-1-one
• CCG-309696

• Inchi： 1S/C17H15N3O5S/c1-11(21)12-4-2-5-14(8-12)26(22,23)20-9-13(10-20)17-18-16(19-25-17)15-6-3-7-24-15/h2-8,13H,9-10H2,1H3
• InChI Key： PCCZPUMXAFGBGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(N1CC(C2=NC(C3=CC=CO3)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 373.07324176g/mol
• Monoisotopic Mass: 373.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 115Ų

Additional information on 1-[3-({3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)phenyl]ethan-1-one

Chemical Profile of 1-[3-({3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)phenyl]ethan-1-one (CAS No. 1428347-69-6)

1-[3-({3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)phenyl]ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No. 1428347-69-6), is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. The molecule features a unique combination of heterocyclic scaffolds, including a furan ring, an oxadiazole moiety, and an azetidine ring, which are interconnected through a sulfonyl linkage to a phenyl group. This intricate architecture not only contributes to its distinct chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The presence of the furan ring in the molecular structure is particularly noteworthy, as furan derivatives have been extensively studied for their pharmacological properties. Furan-based compounds are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The oxadiazole moiety is another critical component of this compound, which is recognized for its role in enhancing binding affinity and stability in drug candidates. Oxadiazole derivatives have been incorporated into various drug molecules due to their ability to modulate enzyme activity and interact with biological targets effectively.

The azetidine ring further contributes to the structural diversity of 1-[3-({3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)phenyl]ethan-1-one, providing a flexible scaffold that can adapt to different binding environments. This structural flexibility is often exploited in drug design to optimize interactions with biological targets such as enzymes and receptors. The sulfonyl group serves as a key linking element between the phenyl ring and the azetidine-containing fragment, facilitating the formation of stable hydrogen bonds and other non-covalent interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential pharmacological activities of this compound more systematically. By leveraging high-throughput virtual screening techniques, scientists have been able to identify potential binding sites on target proteins and predict the compound's interaction modes. These studies suggest that 1-[3-{(furan-based heterocycle)-linked oxadiazole}]-sulfonylated phenethylone derivative may exhibit inhibitory activity against several enzymes implicated in inflammatory and metabolic disorders.

In addition to its structural complexity, CAS No. 1428347-69-6 has been investigated for its potential role in modulating signaling pathways associated with neurological disorders. The combination of heterocyclic units in its structure suggests that it may interact with neurotransmitter receptors or ion channels, making it a candidate for further exploration in the development of novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary pharmacokinetic studies indicate that the compound exhibits reasonable solubility and bioavailability, which are critical factors for its translation into clinical applications.

The synthesis of 1-[3-{(furan-based heterocycle)-linked oxadiazole}]-sulfonylated phenethylone derivative presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the construction of multiple heterocyclic rings and their subsequent functionalization through sulfonylation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making it feasible to conduct extensive biological evaluations.

One of the most promising areas of research involving this compound is its potential as an antitumor agent. The synergistic effects of the furan, oxadiazole, and azetidine moieties may contribute to its ability to disrupt key pathways involved in cancer cell proliferation and survival. Several preclinical studies have demonstrated that derivatives with similar structural motifs exhibit potent antitumor activity by inhibiting specific enzymes or modulating signaling cascades critical for tumor growth.

The development of novel chemotherapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. The metabolic stability and excretion profiles of CAS No. 1428347-69-6 have been evaluated using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC/MS). These studies provide valuable insights into how the compound is processed within the body and help guide further optimization efforts aimed at improving its bioavailability and reducing potential side effects.

The role of computational methods in drug discovery has been instrumental in understanding the behavior of complex molecules like 1-[3-{(furan-based heterocycle)-linked oxadiazole}]-sulfonylated phenethylone derivative. Molecular dynamics simulations have been used to explore conformational changes upon binding to biological targets, while quantum mechanical calculations have provided detailed insights into electronic properties that influence reactivity and interactions.

As research continues to uncover new therapeutic applications for this class of compounds, collaborations between synthetic chemists, biochemists, and computational scientists will be essential for translating laboratory findings into clinical reality. The unique structural features of CAS No. 1428347-69-6 make it a compelling candidate for further investigation across multiple disease areas.